2-({3-[(dimethylamino)methyl]-3-hydroxy-1-pyrrolidinyl}carbonyl)-5,7-dimethyl-8-quinolinol

• IUPAC Name: [3-[(dimethylamino)methyl]-3-hydroxypyrrolidin-1-yl]-(8-hydroxy-5,7-dimethylquinolin-2-yl)methanone
• InChI: InChI=1S/C19H25N3O3/c1-12-9-13(2)17(23)16-14(12)5-6-15(20-16)18(24)22-8-7-19(25,11-22)10-21(3)4/h5-6,9,23,25H,7-8,10-11H2,1-4H3
• InChI Key: BHUUFILTSQNGDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C2=C1C=CC(=N2)C(=O)N3CCC(C3)(CN(C)C)O)O)C
• Molecular Formula: C19H25N3O3
• Molecular Weight: 343.4 g/mol

Description

The compound is a complex organic molecule that likely contains a quinolinol group, a pyrrolidinyl group, and a dimethylamino group. These groups are common in many biologically active compounds and could potentially impart interesting properties to the molecule.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds are often synthesized through reactions involving amines. For example, dimethylamine is produced by the catalytic reaction of methanol and ammonia at elevated temperatures and high pressure.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. Theoretical investigations on similar compounds often involve the use of spectroscopic techniques and computational methods.

Chemical Reactions Analysis

The compound likely undergoes various chemical reactions typical of its constituent functional groups. For example, dimethylamine reacts with acids to form salts.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be determined by its molecular structure and the properties of its constituent functional groups.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, many compounds containing a dimethylamino group are used in pharmaceutical chemistry due to their ability to interact with biological systems.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, dimethylamine is a flammable liquid that can cause burns and eye damage.

Future Directions

The future directions for research on this compound would likely depend on its specific properties and potential applications. For example, compounds containing a dimethylamino group are often studied for their potential use in pharmaceuticals and other biologically active compounds.